2-{[4-(4-fluorophenyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[4-(4-fluorophenyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H17FN4O2S2/c1-28-17-10-6-15(7-11-17)23-19(27)13-30-21-25-24-20(18-3-2-12-29-18)26(21)16-8-4-14(22)5-9-16/h2-12H,13H2,1H3,(H,23,27)
• InChI Key: ZTXUJCHLNJMURQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)C4=CC=CS4
• Molecular Formula: C21H17FN4O2S2
• Molecular Weight: 440.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a triazole ring, a thiophene ring, a fluorophenyl group, and a methoxyphenyl group. These functional groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The compound contains a 1,2,4-triazole ring, which is a type of heterocyclic aromatic ring. This ring, along with the thiophene and phenyl rings, could contribute to the compound’s stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of the fluorine atom could make the compound more lipophilic, which could affect its solubility and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be a drug, its mechanism of action would depend on the biological target it interacts with. Unfortunately, without more information, it’s hard to speculate on the mechanism of action.

Future Directions

The future directions for this compound would depend on its intended use and how well it performs in that role. Further studies could explore its potential applications in various fields, such as medicine or materials science.